Cas no 147555-80-4 ((4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride)

• Product Name: (4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride
• CAS No: 147555-80-4
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• MDL: MFCD09759099
• CID: 4606729
• PubChem ID: 19043624
• Update Time: 2025-10-31

(4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylbut-2-yne-1,4-diamine dihydrochloride
• (4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride

• MDL： MFCD09759099
• Inchi： 1S/C6H12N2.2ClH/c1-8(2)6-4-3-5-7;;/h5-7H2,1-2H3;2*1H
• InChI Key： AINXWGTWFFEKME-UHFFFAOYSA-N
• SMILES： C(CN(C)C)#CCN.Cl.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on (4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride

Comprehensive Overview of (4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride (CAS No. 147555-80-4)

(4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride (CAS No. 147555-80-4) is a specialized organic compound with a unique molecular structure, combining an alkyne moiety with a dimethylamine group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, chemical synthesis, and material science. Researchers and industry professionals frequently search for terms like "synthesis of (4-aminobut-2-yn-1-yl)dimethylamine", "CAS 147555-80-4 applications", and "alkyne-amine derivatives", reflecting its growing relevance in scientific communities.

The compound's structural features, including the terminal alkyne and tertiary amine functionalities, make it a versatile intermediate in click chemistry and bioconjugation reactions. With the rise of bioorthogonal chemistry and drug discovery trends, (4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride has become a subject of interest for designing targeted therapies and diagnostic probes. Its solubility in water and polar solvents, attributed to the dihydrochloride salt form, further enhances its utility in biological assays and formulation studies.

In the context of green chemistry and sustainable synthesis, this compound aligns with the demand for atom-efficient reactions and catalytic transformations. Recent publications highlight its role in metal-catalyzed coupling reactions, where the alkyne group serves as a key reactive site. Queries such as "147555-80-4 safety data" and "handling precautions for amine-alkyne compounds" underscore the importance of understanding its physicochemical properties and stability under various conditions.

From an industrial perspective, (4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride is explored for polymer modification and surface functionalization, leveraging its dual reactivity. The compound's ability to form stable linkages with azides via Huisgen cycloaddition (a hallmark of click chemistry) has made it valuable in creating advanced materials with tailored properties. This aligns with the surge in searches for "clickable monomers" and "functionalized building blocks" in material science databases.

Analytical characterization of CAS No. 147555-80-4 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring precise quality control for research applications. The dihydrochloride form offers advantages in crystallinity and storage stability, addressing common challenges in handling hygroscopic amine derivatives. These attributes contribute to its inclusion in high-throughput screening libraries and combinatorial chemistry platforms.

Emerging trends in precision medicine and theranostics have further propelled interest in this compound, particularly for designing multifunctional probes that combine targeting, imaging, and therapeutic capabilities. Its molecular architecture allows for straightforward derivatization, making it a preferred choice for structure-activity relationship (SAR) studies in medicinal chemistry programs. Recent patent literature reveals innovative applications in drug delivery systems and biomarker detection technologies.

As regulatory landscapes evolve, proper documentation of (4-aminobut-2-yn-1-yl)dimethylamine dihydrochloride becomes crucial, with researchers seeking "certificates of analysis" and "regulatory compliance data" for international collaborations. The compound's compatibility with automated synthesis platforms and flow chemistry systems positions it favorably for scalable production in both academic and industrial settings.

In summary, 147555-80-4 represents a chemically intriguing and practically valuable building block with multifaceted applications across scientific disciplines. Its continued exploration reflects broader shifts toward modular synthesis, functional materials, and convergent technologies that define contemporary chemical research priorities.